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Introduction

Europium-based immunoassays are a cornerstone of modern bioanalytical techniques, offering
superior sensitivity and a wide dynamic range for the quantification of a diverse array of
analytes, from proteins and hormones to pathogens and environmental contaminants.[1][2]
These assays leverage the unique fluorescent properties of lanthanide chelates, particularly
Europium, within a time-resolved fluorescence immunoassay (TRFIA) format.[1][3] The core
principle of TRFIA lies in the long fluorescence lifetime of Europium chelates, which allows for
the temporal separation of the specific signal from short-lived background fluorescence,
thereby significantly enhancing the signal-to-noise ratio.[1][4][5][6] This technology has been
successfully implemented in various platforms, including microplate-based assays and lateral
flow immunoassays (LFIA).[4][7][8][9]

The most common format is the Dissociation-Enhanced Lanthanide Fluorescence
Immunoassay (DELFIA™), a heterogeneous assay where a Europium chelate is linked to a
detection antibody.[2][5] After the immunological reaction, an enhancement solution is added to
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dissociate the Europium ion from its chelate and form a new, highly fluorescent micellar
complex, which is then measured.[2][5] This dissociation step is crucial for maximizing the
fluorescence signal.[5][10]

Principle of Time-Resolved Fluorescence
Immunoassay (TRFIA)

The enhanced sensitivity of TRFIA stems from two key photophysical properties of Europium
chelates:

o Large Stokes Shift: The difference between the maximum excitation and emission
wavelengths is substantial (e.g., excitation at ~340 nm and emission at ~615 nm), which
minimizes interference from scattered excitation light.[3][4]

e Long Fluorescence Lifetime: Europium chelates exhibit a prolonged fluorescence decay time
(in the microsecond to millisecond range) compared to the nanosecond-scale lifetime of
background fluorescence from biological samples and assay components.[1][3][4][6] By
introducing a delay between the excitation pulse and the measurement window, the short-
lived background fluorescence is allowed to decay, and only the long-lived specific signal
from the Europium chelate is detected.[1]

This time-gated detection dramatically improves the signal-to-noise ratio, leading to assays with
exceptional sensitivity.[1][2]

Signaling Pathway of Europium-Based TRFIA
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Caption: Europium TRFIA signaling pathway.

Quantitative Data Summary
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Parameter Value/Range Assay Type Analyte Reference
o Lateral Flow
Sensitivity (LOD)  0.03 ng/mL Human IgG [6]
Immunoassay
4,4'-
0.07 ng/mL TRFICA o - [11]
dinitrocarbanilide
0.071 ng/mL dc-TRFIA Oxyfluorfen [12]
0.024 ng/mL ic-TRFIA Oxyfluorfen [12]
0.052 pg/mL TRFIA hs-CRP [13]
0.64 pg/mL TRFIA Lp(a) [13]
Immunomagnetic )
103 cells/mL E. coli 0157:H7 [14]
TRFIA
] 0.071-1074.3
Dynamic Range dc-TRFIA Oxyfluorfen [12]
ng/mL
0.024-504.6 .
ic-TRFIA Oxyfluorfen [12]
ng/mL
0.24-500 ng/mL TRFIA Viral Antigen [15]
Antibody 4 ug/mL
) ) TRFIA Oxyfluorfen [12]
Concentration (coating)
2 pg/mL
) TRFIA Oxyfluorfen [12]
(primary)
Europium- o
) 1:800 dilution TRFIA Oxyfluorfen [12]
labeled Antibody
) ) Ligand Binding )
Incubation Time 1 hour Peptides [10]
Assay
1 hour ENIA HIV [7]
30 minutes ENIA HIV [7]
Excitation
~340 nm TRFIA General [41[71110]
Wavelength
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Emission

~615 nm TRFIA General [B141[71[10]
Wavelength
Time Delay up to 400 ps TRL General [10]
Measurement
) 0.4 ms TRF HIV [7]
Window

Experimental Protocols
Protocol 1: Europium Labeling of Antibodies

This protocol describes the covalent conjugation of Europium chelates to antibodies.
Bifunctional chelating agents with a reactive group (e.g., isothiocyanate or N-
hydroxysulfosuccinimide ester) are commonly used.[16][17]

Materials:

Antibody to be labeled (in a suitable buffer, e.g., carbonate-bicarbonate buffer, pH 9.0)

Europium chelate with a reactive group (e.g., isothiocyanate-activated DTPA-Eu)

Size-exclusion chromatography column (e.g., Sephadex G-50)

Labeling buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.0)

Elution buffer (e.g., 50 mM Tris-HCI, pH 7.8, containing 0.9% NacCl)
Procedure:

o Dissolve the Europium chelate in anhydrous dimethylformamide (DMF) to a concentration of

1 mg/mL.
o Adjust the antibody concentration to 1-5 mg/mL in the labeling buffer.

» Add the Europium chelate solution to the antibody solution at a molar ratio of approximately
50:1 (chelate:antibody).
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Incubate the reaction mixture for 4 hours at room temperature or overnight at 4°C with gentle
mixing.

Separate the labeled antibody from the unconjugated chelate using a size-exclusion
chromatography column pre-equilibrated with the elution buffer.

Collect the fractions containing the labeled antibody (typically the first peak to elute).
Determine the concentration of the labeled antibody and the incorporation ratio of Europium.

Store the labeled antibody at 4°C with a preservative (e.g., 0.05% sodium azide).

Protocol 2: Sandwich Immunoassay using Europium-
Labeled Antibody

This protocol outlines a typical sandwich immunoassay in a 96-well microtiter plate format.

Materials:

96-well microtiter plates (e.g., high-binding polystyrene)

Capture antibody

Coating buffer (e.g., 50 mM carbonate-bicarbonate buffer, pH 9.6)

Blocking buffer (e.g., Tris-buffered saline (TBS) containing 1% Bovine Serum Albumin (BSA))
Wash buffer (e.g., TBS containing 0.05% Tween 20)

Analyte standards and samples

Europium-labeled detection antibody

Assay buffer (e.g., TBS containing 0.1% BSA and 0.05% Tween 20)

DELFIA Enhancement Solution

Time-resolved fluorometer
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Procedure:

» Coating: Dilute the capture antibody in coating buffer to a final concentration of 1-10 pg/mL.
Add 100 pL to each well of the microtiter plate. Incubate overnight at 4°C or for 2 hours at
37°C.

e Washing: Aspirate the coating solution and wash the plate 3 times with 200 pL of wash buffer
per well.

» Blocking: Add 200 pL of blocking buffer to each well and incubate for 1-2 hours at room
temperature.

e Washing: Repeat the washing step as in step 2.

o Sample/Standard Incubation: Add 100 pL of standards and samples (diluted in assay buffer)
to the respective wells. Incubate for 1-2 hours at 37°C with shaking.

e Washing: Repeat the washing step as in step 2.

o Detection Antibody Incubation: Add 100 pL of the Europium-labeled detection antibody
(diluted in assay buffer) to each well. Incubate for 1 hour at 37°C with shaking.

o Washing: Repeat the washing step as in step 2, but increase the number of washes to 5-6
times to minimize background.

» Signal Development: Aspirate the final wash solution completely. Add 200 uL of DELFIA
Enhancement Solution to each well. Incubate for 5-10 minutes on a shaker to allow for the
dissociation of Europium ions and the formation of the fluorescent chelate.

o Measurement: Measure the time-resolved fluorescence using a fluorometer with an
excitation wavelength of ~340 nm and an emission wavelength of ~615 nm. A time delay of
100-400 ps and a measurement window of 100-400 us are typically used.

Experimental Workflow Diagram
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Caption: Europium immunoassay workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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